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Compound of Interest

Compound Name:
2-Hydroxyquinoline-6-sulfonyl

chloride

Cat. No.: B1424210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and potential applications of 2-hydroxyquinoline-6-sulfonyl chloride. This

document is intended to serve as a valuable resource for professionals in research and drug

development.

Core Physicochemical Properties
2-Hydroxyquinoline-6-sulfonyl chloride is a quinoline derivative containing a reactive

sulfonyl chloride group. While extensive experimental data for this specific compound is limited

in publicly available literature, its core properties can be summarized based on supplier

information and predictive models.

Table 1: Physicochemical Properties of 2-Hydroxyquinoline-6-sulfonyl chloride
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Property Value Source

CAS Number 569340-07-4
Chemical Supplier Data[1][2]

[3][4][5]

Molecular Formula C₉H₆ClNO₃S Chemical Supplier Data[1][2]

Molecular Weight 243.67 g/mol Chemical Supplier Data[1][2]

Predicted Boiling Point 473.5±45.0 °C Predictive Model

Predicted Density 1.535±0.06 g/cm³ Predictive Model

Storage Conditions 2-8°C, Sealed, Inert Gas Chemical Supplier Data[1][2]

Experimental Protocols
Synthesis of 2-Hydroxyquinoline-6-sulfonyl chloride
A plausible synthetic route for 2-hydroxyquinoline-6-sulfonyl chloride involves the direct

chlorosulfonation of 2-hydroxyquinoline. This method is analogous to the synthesis of similar

hydroxyquinoline sulfonyl chlorides[6].

Reaction Scheme:
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Reactants

Product

2-Hydroxyquinoline Reaction
(e.g., Stirring at controlled temperature)

Chlorosulfonic Acid
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2-Hydroxyquinoline-6-sulfonyl chloride

2-Hydroxyquinoline-6-sulfonyl chloride Reaction with Amines Sulfonamide Derivatives Library Biological Screening

Anticancer Activity

Antibacterial Activity

Other Activities

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Hydroxyquinoline-6-
sulfonyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1424210#physicochemical-properties-of-2-
hydroxyquinoline-6-sulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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